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Compound of Interest

Compound Name:
Pyridine-4-sulfonyl chloride

hydrochloride

Cat. No.: B152813 Get Quote

This guide provides an in-depth technical overview of Pyridine-4-sulfonyl chloride
hydrochloride, a pivotal reagent in modern organic synthesis and pharmaceutical

development. Designed for researchers, chemists, and drug development professionals, this

document moves beyond surface-level data to explore the compound's core chemical

properties, mechanistic reactivity, and practical applications, grounded in established scientific

principles.

Introduction: A Privileged Scaffold Building Block
Pyridine-4-sulfonyl chloride hydrochloride (CAS No: 489430-50-4) is a highly reactive

intermediate that serves as a cornerstone for introducing the pyridylsulfonyl moiety into

complex molecular architectures.[1][2] Its significance lies in the fusion of two critical chemical

features: the highly electrophilic sulfonyl chloride group and the pyridine ring. The pyridine

scaffold is a "privileged" structure in medicinal chemistry, appearing frequently in a diverse

range of FDA-approved drugs due to its ability to enhance pharmacological properties like

water solubility and metabolic stability.[3] This dual functionality makes Pyridine-4-sulfonyl
chloride hydrochloride an invaluable tool for synthesizing novel compounds in the

pharmaceutical and agrochemical industries.[1][4]

Physicochemical Properties
A comprehensive understanding of a reagent's physical and chemical properties is fundamental

to its effective and safe use in a laboratory setting. The key properties of Pyridine-4-sulfonyl
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chloride hydrochloride are summarized below.

Property Value Source

IUPAC Name
pyridine-4-sulfonyl

chloride;hydrochloride
[5]

CAS Number 489430-50-4 [5]

Molecular Formula C₅H₅Cl₂NO₂S [5]

Molecular Weight 214.07 g/mol [5]

Appearance
White to off-white or brown

powder/solid
[1][4]

Topological Polar Surface Area 55.4 Å² [5]

Hydrogen Bond Acceptor

Count
3 [4]

Synthesis, Handling, and Storage
Synthesis: Pyridine-4-sulfonyl chloride can be synthesized via the cyclocondensation of 4-

aminopyridine with sulfuryl chloride (SO₂Cl₂).[6][7] The hydrochloride salt is subsequently

formed. This method leverages common starting materials to produce the reactive sulfonyl

chloride intermediate.

Handling and Storage Protocols: Due to the high reactivity of the sulfonyl chloride group,

meticulous handling and storage are paramount to preserve the reagent's integrity and ensure

laboratory safety.

Moisture Sensitivity: The compound is highly sensitive to moisture. It reacts exothermically,

and often violently, with water to hydrolyze into pyridine-4-sulfonic acid and hydrochloric acid.

[8][9] All handling should be performed under an inert atmosphere (e.g., nitrogen or argon),

and tools and glassware must be scrupulously dried.

Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials such as water, bases, and alcohols.[10][11] Storage under
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inert gas is recommended.

Personal Protective Equipment (PPE): Due to its corrosive nature, appropriate PPE is

mandatory. This includes safety goggles with side-shields, a face shield, a lab coat, and

impervious gloves.[10][12] Work should be conducted within a certified chemical fume hood

to avoid inhalation of dust or vapors.[11]

Chemical Reactivity and Mechanistic Insights
The synthetic utility of Pyridine-4-sulfonyl chloride hydrochloride is dominated by the

electrophilic character of the sulfur atom in the sulfonyl chloride moiety (-SO₂Cl). This makes it

an excellent target for a wide range of nucleophiles.[1]

Primary Reaction: Sulfonamide Formation The most prominent and synthetically valuable

reaction is its condensation with primary and secondary amines to form stable sulfonamide

linkages.[3] This reaction is a cornerstone of medicinal chemistry, as the sulfonamide functional

group is a well-established pharmacophore present in numerous therapeutic agents.[3][13]

Causality of the Mechanism:

Nucleophilic Attack: The lone pair of electrons on the amine's nitrogen atom acts as a

nucleophile, attacking the highly electrophilic sulfur atom of the sulfonyl chloride.

Tetrahedral Intermediate: This attack forms a transient tetrahedral intermediate.

Leaving Group Departure: The intermediate collapses, expelling the chloride ion, which is an

excellent leaving group.

Deprotonation: A base, such as triethylamine or pyridine, is required in the reaction mixture.

Its role is to neutralize the hydrochloric acid (HCl) that is generated as a byproduct.[3] This is

critical because the HCl would otherwise protonate the starting amine, rendering it non-

nucleophilic and halting the reaction.

Caption: Workflow for Sulfonamide Synthesis.
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Applications in Drug Discovery and Organic
Synthesis
Pyridine-4-sulfonyl chloride hydrochloride is a versatile building block used extensively in

the synthesis of targeted therapeutic agents.

Pharmaceutical Intermediates: It is a key reagent in the synthesis of various drug candidates

and active pharmaceutical ingredients (APIs). The resulting sulfonamides are explored for a

wide range of biological activities, including antibacterial properties.[3][4]

Vonoprazan Impurity Synthesis: The compound is used to prepare impurities of drugs like

Vonoprazan, which is essential for analytical method development and quality control in

pharmaceutical manufacturing.[3][4]

Custom Synthesis: Its reactivity allows for the precise introduction of the pyridylsulfonyl

group, enabling custom synthesis projects that aim to build complex molecules with specific

functional properties for both pharmaceuticals and materials science.[2]

Safety and Hazard Profile
Pyridine-4-sulfonyl chloride hydrochloride is a hazardous substance and must be handled

with extreme care.

GHS Hazard Classification:

H302: Harmful if swallowed.[5]

H314: Causes severe skin burns and eye damage.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

First-Aid Measures:

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, give oxygen.

Seek immediate medical attention.[14]
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Skin Contact: Immediately remove all contaminated clothing. Rinse the affected area with

copious amounts of water for at least 15 minutes. Seek immediate medical attention.[14]

Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if

present and easy to do so. Continue rinsing. Seek immediate medical attention from an

ophthalmologist.[14]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.

[14]

Experimental Protocol: General Procedure for the
Synthesis of a N-Substituted Pyridine-4-sulfonamide
This protocol outlines a representative procedure for the reaction of Pyridine-4-sulfonyl
chloride hydrochloride with a primary amine.

Objective: To synthesize a pyridine-4-sulfonamide derivative via nucleophilic substitution.

Materials:

Pyridine-4-sulfonyl chloride hydrochloride (1.0 eq)

Primary amine (e.g., benzylamine) (1.1 eq)

Triethylamine (TEA) (2.2 eq)

Anhydrous Dichloromethane (DCM)

Magnetic stirrer and stir bar

Round-bottom flask, septum, and nitrogen inlet

Syringes

Procedure:
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Reaction Setup: A flame-dried round-bottom flask equipped with a magnetic stir bar is placed

under a positive pressure of nitrogen.

Causality: This ensures that atmospheric moisture, which would rapidly hydrolyze the

sulfonyl chloride, is excluded from the reaction.

Reagent Addition: Pyridine-4-sulfonyl chloride hydrochloride (1.0 eq) is suspended in

anhydrous DCM. The flask is cooled to 0 °C in an ice bath.

Causality: Cooling the reaction controls the initial exothermic reaction that can occur upon

addition of the amine and base, preventing potential side reactions.

Base and Nucleophile Addition: Triethylamine (2.2 eq) is added dropwise via syringe,

followed by the slow, dropwise addition of the primary amine (1.1 eq).

Causality: Two equivalents of base are used: one to neutralize the hydrochloride salt of the

starting material and one to quench the HCl byproduct formed during the reaction.[3] A

slight excess of the amine ensures the complete consumption of the limiting sulfonyl

chloride.

Reaction Progression: The reaction mixture is allowed to slowly warm to room temperature

and stirred for 2-4 hours, or until TLC analysis indicates the complete consumption of the

starting material.

Work-up and Purification:

The reaction is quenched by the addition of water. The organic layer is separated, washed

sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

Causality: The acid wash removes excess triethylamine and any unreacted amine. The

bicarbonate wash removes any remaining acidic species. The brine wash removes

residual water from the organic layer.

The organic layer is dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and the

solvent is removed under reduced pressure.
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The resulting crude product is then purified by flash column chromatography or

recrystallization to yield the pure sulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.nbinno.com/article/pharmaceutical-intermediates/pyridine-4-sulfonyl-chloride-partner-custom-synthesis-needs-zg
https://www.benchchem.com/product/b158375
https://wap.guidechem.com/encyclopedia/pyridine-4-sulfonyl-chloride-dic423490.html
https://pubchem.ncbi.nlm.nih.gov/compound/Pyridine-4-sulfonyl-chloride-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Pyridine-4-sulfonyl-chloride-hydrochloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6808060.htm
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB6808060.htm
https://www.sciencemadness.org/smwiki/index.php/Sulfuryl_chloride
https://www.fishersci.com/store/msds?partNumber=AC451480250&countryCode=US&language=en
https://www.chemicalbook.com/msds/sulfonyl-chloride-polymer-bound.pdf
https://www.fishersci.com/store/msds?partNumber=AC169450010&productDescription=SULFURYL+CHLORIDE%2C+98.5%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/pyridine-4-sulfonyl-chloride-pd180521115908.html
https://d-nb.info/1262079373/34
https://www.chemicalbook.com/msds/PYRIDINE-4-SULFONYL-CHLORIDE.pdf
https://www.benchchem.com/product/b152813#pyridine-4-sulfonyl-chloride-hydrochloride-chemical-properties
https://www.benchchem.com/product/b152813#pyridine-4-sulfonyl-chloride-hydrochloride-chemical-properties
https://www.benchchem.com/product/b152813#pyridine-4-sulfonyl-chloride-hydrochloride-chemical-properties
https://www.benchchem.com/product/b152813#pyridine-4-sulfonyl-chloride-hydrochloride-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b152813?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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